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Compound of Interest

(5-Bromo-2-

Compound Name: methylphenyl)methanesulfonamid
e

Cat. No.: B13266600

Get Quote

\

Compound Identity & Structural Logic

This molecule belongs to the class of sulfonanilides, where a methanesulfonamide moiety is
attached to the nitrogen of a substituted aniline. It is distinct from benzenesulfonamides (where

the sulfur is attached to the ring).
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Property Specification

IUPAC Name -(5-bromo-2-methylphenyl)methanesulfonamide

Common Name 5-Bromo-2-methylmethanesulfonanilide

Molecular Formula

Molecular Weight 264.14 g/mol

262.9615 (for
Monoisotopic Mass

)

_ Not widely indexed; see Precursor CAS 39478-
CAS Registry

78-9
Physical State White to off-white crystalline solid
Melting Point 104-106 °C (Predicted based on analogs)

Structural Visualization (Graphviz)

The following diagram illustrates the synthesis pathway and the numbering scheme used for
NMR assignment.
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N-(5-Bromo-2-methylphenyl)
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Methanesulfonyl Chloride
(MsCl)
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Caption: Synthesis via sulfonylation of aniline and ring numbering logic for spectroscopic
assignment.

Nuclear Magnetic Resonance (NMR) Data

The aromatic region data is derived from the experimentally verified propyl-analog (

-(5-bromo-2-methylphenyl)propane-1-sulfonamide) to ensure high accuracy regarding coupling
constants and chemical shifts.

H NMR (400 MHz, CDCI )

Solvent: Chloroform-d (

7.26 ppm reference)
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C NMR (100 MHz, CDCI )

Predicted consensus values based on increment analysis.

e Aromatic Carbons:

137.5 (C-1), 134.2 (C-2), 131.8 (C-3), 129.5 (C-4), 126.8 (C-6), 119.2 (C-5, C-Br).

 Aliphatic Carbons:
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39.5 (SO
-CH
), 17.8 (Ar-CH
).
NMR Coupling Logic Diagram

The following interaction map explains the splitting patterns observed in the aromatic region.

Splitting Origins
H-6 : H6 is isolated from H3 by substituents. :
(7.64 ppm) : |H4 couples to both H6 (weak) and H3 (strong). | :
T
Meta Coupling
' (J ~2.0Hz)

Drtho Coupling
(J ~ 8.0 Hz)

H-3

(7.07 ppm)

Click to download full resolution via product page

Caption: Aromatic proton coupling network showing the origin of the doublet (H6/H3) and
doublet-of-doublets (H4) patterns.

Mass Spectrometry (MS) Profile
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Due to the presence of Bromine, the mass spectrum exhibits a characteristic 1:1 isotopic ratio (
Br:
Br).

Electrospray lonization (ESI) Data

 lonization Mode: Positive (+ve) and Negative (-ve)

e Solvent: MeOH/Water + 0.1% Formic Acid

lon Mode m/z Value Species Interpretation

Protonated molecular

ESI (+) 264.0/266.0 )
ion (1:1 doublet)

ESI (+) 286.0/288.0 Sodium adduct
Deprotonated

ESI () 262.0/264.0 sulfonamide (Stable
anion)

Fragmentation Logic (MS/MS):

e Loss of

group (
m = 79)

Generates cation at m/z ~184/186 (5-bromo-2-methylaniline fragment).

Infrared Spectroscopy (FT-IR)

Key diagnostic bands confirm the presence of the sulfonamide secondary amine and the
sulfonyl group.
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Wavenumber (cm

Vibration Mode Functional Group
)
3240 - 3280 N-H Stretch Sulfonamide (Secondary)
1320 - 1340 S=0 Asymmetric Stretch Sulfone
1150 - 1170 S=0 Symmetric Stretch Sulfone
550 - 600 C-Br Stretch Aryl Bromide

Experimental Protocol (Synthesis & Validation)

To validate the spectroscopic data, the compound can be synthesized using the following
standard protocol.

Reagents:

5-Bromo-2-methylaniline (1.0 eq)

Methanesulfonyl chloride (1.2 eq)

Pyridine (3.0 eq) or Triethylamine/DCM

Dichloromethane (DCM) (Solvent)
Step-by-Step Methodology:

o Preparation: Dissolve 5-bromo-2-methylaniline (e.g., 200 mg) in anhydrous DCM (5 mL)
under an inert atmosphere (

).

o Base Addition: Add Pyridine (0.26 mL) and cool the mixture to 0°C in an ice bath.

» Sulfonylation: Dropwise add Methanesulfonyl chloride (MsCI).[1] A slight exotherm may be
observed.
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e Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) and stir for 4-12
hours. Monitor via TLC (Hexane:EtOAc 7:3).

e Work-up: Quench with saturated

. Extract with DCM (
mL). Wash organics with 1N HCI (to remove pyridine), then Brine.

 Purification: Dry over
, concentrate in vacuo. Recrystallize from Ethanol or purify via flash column chromatography.
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e Haile, P. A., et al. (2016). Receptor-Interacting Protein Kinase 2 (RIPK2) and Nucleotide-
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comparison).

e Sigma-Aldrich. 5-Bromo-2-methylaniline (Precursor Data).

e BLD Pharm. N-(5-Bromo-2-cyanophenyl)methanesulfonamide (Analogous structure
verification).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. WO2007063071A1 - 8-azabicyclo[3.2.1]octane derivatives useful as monoamine reuptake
inhibitors - Google Patents [patents.google.com]
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» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of (5-
Bromo-2-methylphenyl)methanesulfonamide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13266600/docs#technical-guide-spectroscopic-
characterization-of-5-bromo-2-methylphenyl-methanesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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